Cas no 80687-66-7 (2,5-Piperazinedione, 1-acetyl-4-methyl-3-(phenylmethylene)-, (Z)-)

• Product Name: 2,5-Piperazinedione, 1-acetyl-4-methyl-3-(phenylmethylene)-, (Z)-
• CAS No: 80687-66-7
• MF: C₁₄H₁₄N₂O₃
• MW: 258.272563457489
• CID: 705197
• PubChem ID: 54574229
• Update Time: 2025-04-19

2,5-Piperazinedione, 1-acetyl-4-methyl-3-(phenylmethylene)-, (Z)- Chemical and Physical Properties

Names and Identifiers

• 2,5-Piperazinedione, 1-acetyl-4-methyl-3-(phenylmethylene)-, (Z)-
• 1-acetyl-3-benzylidene-4-methylpiperazine-2,5-dione
• 1-acetyl-3-benzylidene-4-methyl-2,5-piperazinedione
• ZZKUYKZMOUIHKN-UHFFFAOYSA-N
• 80687-66-7
• SCHEMBL7808241
• DTXSID20712299

• Inchi： 1S/C14H14N2O3/c1-10(17)16-9-13(18)15(2)12(14(16)19)8-11-6-4-3-5-7-11/h3-8H,9H2,1-2H3
• InChI Key： ZZKUYKZMOUIHKN-UHFFFAOYSA-N
• SMILES： O=C1CN(C(C)=O)C(C(=CC2C=CC=CC=2)N1C)=O

Computed Properties

• Exact Mass: 258.10044231g/mol
• Monoisotopic Mass: 258.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1
• Topological Polar Surface Area: 57.7Ų